Cas no 1081822-40-3 ((2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic acid
• CAS No: 1081822-40-3
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 6007387
• PubChem ID: 21198715
• Update Time: 2025-10-31

(2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(5-chloro-2-methylphenyl)-, (2E)-
• (2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic acid
• (2E)-3-(5-Chloro-2-methylphenyl)prop-2-enoicacid
• 1081822-40-3
• A1-58823
• SCHEMBL7815164
• SCHEMBL7815157
• EN300-1456965
• 5-Chloro-2-methylcinnamic acid

• Inchi： 1S/C10H9ClO2/c1-7-2-4-9(11)6-8(7)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
• InChI Key： PFNCEMJNODLHER-HWKANZROSA-N
• SMILES： C(O)(=O)/C=C/C1=CC(Cl)=CC=C1C

Computed Properties

• Exact Mass: 196.0291072g/mol
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Melting Point: 185 °C
• Boiling Point: 335.7±30.0 °C(Predicted)
• pka: 4.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic acid

Introduction to (2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic Acid (CAS No. 1081822-40-3)

(2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic acid, with the CAS number 1081822-40-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of (2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic acid consists of an α,β-unsaturated carboxylic acid moiety attached to a phenyl ring substituted with chloro and methyl groups. This arrangement imparts distinct electronic and steric properties, which are crucial for its interaction with biological targets. The presence of the double bond and the carboxylic acid group enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of this compound. Studies have demonstrated that derivatives of (2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic acid exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and metabolic pathways. For instance, research has shown that certain analogs of this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators.

Moreover, the structural features of (2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic acid have been leveraged in the design of molecules with potential anticancer properties. Preclinical studies have indicated that compounds structurally related to this molecule can interact with specific intracellular signaling pathways, leading to induction of apoptosis in cancerous cells. The chloro and methyl substituents on the phenyl ring appear to play a critical role in enhancing binding affinity to target proteins, thereby improving therapeutic efficacy.

The synthesis of (2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic acid is another area of active investigation. Researchers have developed efficient synthetic routes that utilize readily available starting materials and catalytic systems. These methods often involve cross-coupling reactions, such as Suzuki or Heck couplings, which allow for the precise construction of the desired aromatic ring system. Additionally, palladium-catalyzed hydrogenation reactions have been employed to introduce the α,β-unsaturated carboxylic acid functionality.

The pharmacokinetic properties of (2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic acid are also subjects of interest. Initial studies suggest that this compound exhibits moderate solubility in both aqueous and organic solvents, which could influence its absorption and distribution within biological systems. Furthermore, the metabolic stability of this molecule appears to be influenced by the presence of the double bond and the electron-withdrawing chloro group, which can affect its half-life and clearance rates.

In conclusion, (2E)-3-(5-chloro-2-methylphenyl)prop-2-enoic acid (CAS No. 1081822-40-3) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.